Cas no 167964-08-1 (2-(Naphthalen-1-yl)malonaldehyde)

• Product Name: 2-(Naphthalen-1-yl)malonaldehyde
• CAS No: 167964-08-1
• MF: C₁₃H₁₀O₂
• MW: 198.217303752899
• CID: 111041
• PubChem ID: 12725384
• Update Time: 2025-04-18

2-(Naphthalen-1-yl)malonaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Naphthalen-1-yl)malonaldehyde
• 2-NAPHTHALEN-1-YL-MALONALDEHYDE
• Propanedial,2-(1-naphthalenyl)-
• 2-(naphthalen-1-yl)propanedial
• 2-naphthalen-1-ylpropanedial
• 167964-08-1
• AKOS006278135

• Inchi： 1S/C13H10O2/c14-8-11(9-15)13-7-3-5-10-4-1-2-6-12(10)13/h1-9,11H
• InChI Key： LNVPSMAEXAMUCY-UHFFFAOYSA-N
• SMILES： O=CC(C=O)C1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 198.06800
• Monoisotopic Mass: 198.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1Ų
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• PSA: 34.14000
• LogP: 2.32120